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Compound of Interest

Compound Name: Tmc-205

Cat. No.: B15571709

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMC-205 is a naturally occurring fungal metabolite that has garnered significant interest within
the scientific community due to its notable biological activities. Identified as a potent
antiproliferative agent against various cancer cell lines, its primary mechanism of action
involves the transcriptional upregulation of the Simian Virus 40 (SV40) promoter.[1] This
technical guide provides an in-depth overview of the core physico-chemical properties of TMC-
205, offering crucial data and experimental insights for researchers engaged in its study and
application in drug discovery and development. The inherent light and air sensitivity of TMC-
205 necessitates careful handling and storage to maintain its structural integrity and biological
efficacy.[1]

Core Physico-Chemical Properties

A comprehensive understanding of the physico-chemical characteristics of TMC-205 is
fundamental for its formulation, delivery, and overall development as a potential therapeutic
agent. The key properties are summarized in the table below.
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Property Value Source
Molecular Formula C14H13NO2 MedChemExpress
Molecular Weight 227.26 g/mol MedChemExpress
CAS Number 403646-00-4 MedChemExpress
Not explicitly reported; likely a
Appearance ] Inferred
solid
Melting Point No experimental data available  N/A

Boiling Point (Predicted)

478.3+25.0°C

ChemicalBook

Density (Predicted) 1.239 + 0.06 g/cm3 ChemicalBook
pKa (Predicted) 3.88+£0.10 ChemicalBook
- Poorly soluble in THF, MeOH,
Solubility _ Gao et al., 2014
DMSO, and 1,4-dioxane
Stability Light and air sensitive Gao et al., 2014

Table 1: Summary of Physico-Chemical Properties of TMC-205. This table provides a

consolidated view of the known physical and chemical characteristics of TMC-205, drawing

from various scientific sources.

Experimental Protocols

Accurate determination of physico-chemical properties is paramount in chemical research. The

following sections detail standardized experimental methodologies applicable to the

characterization of compounds like TMC-205.

Melting Point Determination

The melting point of a solid crystalline substance is a critical indicator of its purity.

Principle: The substance is heated at a controlled rate, and the temperature range over which it

transitions from a solid to a liquid is observed and recorded.

Apparatus:
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e Melting point apparatus (e.g., Mel-Temp or similar)
o Capillary tubes (sealed at one end)

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of the dry, powdered sample of TMC-205 is introduced
into the open end of a capillary tube. The tube is then gently tapped to pack the sample into
the sealed end to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure accurate measurement.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the last solid crystal melts is recorded as the end of the melting range.

e Reporting: The melting point is reported as a range of these two temperatures.

Solubility Assessment

Determining the solubility of a compound in various solvents is essential for its purification,
formulation, and in understanding its behavior in biological systems.

Principle: A standardized amount of the solute is mixed with a specific volume of a solvent, and
the extent of dissolution is observed.

Apparatus:
e Vials or test tubes

e \ortex mixer or shaker
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e Analytical balance
e Solvents of varying polarities (e.g., water, ethanol, DMSO, hexane)
Procedure:

o Sample Preparation: A precise amount of TMC-205 (e.g., 1 mg) is weighed and placed into a
vial.

o Solvent Addition: A known volume of the desired solvent (e.g., 1 mL) is added to the vial.

e Mixing: The mixture is vigorously agitated using a vortex mixer or shaker for a predetermined
period to ensure maximum dissolution.

e Observation: The solution is visually inspected for the presence of undissolved solid. The
solubility can be qualitatively described (e.g., soluble, partially soluble, insoluble) or
guantitatively determined by analyzing the concentration of the dissolved solute in the
supernatant using techniques like HPLC or UV-Vis spectroscopy.

o Data Reporting: Solubility is typically reported in terms of mass per unit volume (e.g., mg/mL)
or molarity (mol/L).

Mechanism of Action: Transcriptional Upregulation
of the SV40 Promoter

TMC-205 exerts its biological effects by acting as a transcriptional up-regulator of the SV40
promoter. While the precise molecular interactions are a subject of ongoing research, a
plausible signaling pathway can be hypothesized based on the known mechanisms of indole
derivatives and SV40 promoter regulation.

Indole derivatives have been shown to function as ligands for the Aryl Hydrocarbon Receptor
(AhR), a ligand-activated transcription factor. Upon binding, the ligand-AhR complex
translocates to the nucleus and dimerizes with the AhR Nuclear Translocator (ARNT). This
complex then binds to specific DNA sequences known as Xenobiotic Response Elements
(XREs) within the promoter regions of target genes, modulating their transcription. The SV40
promoter region contains binding sites for various transcription factors, and it is conceivable
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that the TMC-205-AhR-ARNT complex could interact with this region to enhance transcriptional
activity.

Below is a diagram illustrating this hypothetical signaling pathway.
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Figure 1: Hypothetical signaling pathway of TMC-205. This diagram illustrates a potential
mechanism where TMC-205 activates the Aryl Hydrocarbon Receptor (AhR), leading to the
transcriptional upregulation of the SV40 promoter.

Conclusion

TMC-205 presents a compelling profile as a bioactive natural product with potential
applications in oncology. This technical guide has consolidated the available data on its
physico-chemical properties and outlined standard experimental procedures for its
characterization. The proposed mechanism of action, involving the activation of the SV40
promoter, highlights a promising avenue for further investigation. A deeper understanding of its
molecular interactions and the refinement of its physico-chemical profile will be instrumental in
advancing TMC-205 through the drug development pipeline. Researchers are encouraged to
consider its light and air sensitivity in all experimental designs to ensure the reliability and
reproducibility of their findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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